Cas no 1351616-77-7 (3-cyano-N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylbenzamide)

• Product Name: 3-cyano-N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylbenzamide
• CAS No: 1351616-77-7
• MF: C₁₈H₁₆N₂O₂
• MW: 292.331844329834
• CID: 5844295
• PubChem ID: 71782130
• Update Time: 2025-06-27

3-cyano-N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-cyano-N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylbenzamide
• 1351616-77-7
• 3-cyano-N-((1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl)benzamide
• 3-cyano-N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]benzamide
• AKOS024524423
• F5857-5328
• 3-cyano-N-[(1-hydroxy-2,3-dihydroinden-1-yl)methyl]benzamide

• Inchi： 1S/C18H16N2O2/c19-11-13-4-3-6-15(10-13)17(21)20-12-18(22)9-8-14-5-1-2-7-16(14)18/h1-7,10,22H,8-9,12H2,(H,20,21)
• InChI Key： WAMLAWMBCFNSQK-UHFFFAOYSA-N
• SMILES： OC1(CNC(C2C=CC=C(C#N)C=2)=O)C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 292.121177757g/mol
• Monoisotopic Mass: 292.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.1Ų

Additional information on 3-cyano-N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylbenzamide

Recent Advances in the Study of 3-cyano-N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylbenzamide (CAS: 1351616-77-7)

The compound 3-cyano-N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylbenzamide (CAS: 1351616-77-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indene scaffold and cyano-substituted benzamide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of interest is the compound's role as a potential modulator of protein-protein interactions (PPIs). PPIs are critical in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and neurodegenerative disorders. Preliminary in vitro studies have demonstrated that 3-cyano-N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylbenzamide exhibits high binding affinity to specific protein targets, suggesting its utility as a lead compound for drug development.

In addition to its PPI-modulating properties, recent research has highlighted the compound's potential as an anti-inflammatory agent. A 2023 study published in the Journal of Medicinal Chemistry reported that the molecule effectively inhibits the production of pro-inflammatory cytokines in macrophage cells. This finding opens new avenues for the development of novel anti-inflammatory therapies, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of 3-cyano-N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylbenzamide has also been a focus of recent investigations. Researchers have developed a scalable and cost-effective synthesis route, which involves a key asymmetric hydrogenation step to achieve the desired enantiomeric purity. This advancement is crucial for the large-scale production of the compound, facilitating further preclinical and clinical studies.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its bioavailability and metabolic stability, requires further optimization. Ongoing studies are employing structure-activity relationship (SAR) analyses to identify derivatives with improved drug-like properties. Additionally, toxicological assessments are being conducted to ensure the safety of the compound for potential therapeutic use.

In conclusion, 3-cyano-N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylbenzamide represents a promising candidate for drug development, with applications spanning from PPI modulation to anti-inflammatory therapy. Continued research efforts are expected to further elucidate its therapeutic potential and address existing challenges, paving the way for its eventual clinical translation.